Methyl 4-(3-(pyridin-4-yloxy)piperidine-1-carbonyl)benzoate

• IUPAC Name: methyl 4-(3-pyridin-4-yloxypiperidine-1-carbonyl)benzoate
• InChI: InChI=1S/C19H20N2O4/c1-24-19(23)15-6-4-14(5-7-15)18(22)21-12-2-3-17(13-21)25-16-8-10-20-11-9-16/h4-11,17H,2-3,12-13H2,1H3
• InChI Key: SBSXWIBFPVXAOB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCCC(C2)OC3=CC=NC=C3
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

Methyl 4-(3-(pyridin-4-yloxy)piperidine-1-carbonyl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a complex organic compound that is synthesized using specific methods, and its mechanism of action is not yet fully understood.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways : Research has explored the synthesis of functionalized pyridines and their reactions, demonstrating unexpected routes to benzylidenebis derivatives and fused systems through reactions with benzylidenemalononitriles and α-cyanoacrylic esters, highlighting the compound's role in facilitating diverse synthetic pathways (Mekheimer, Mohamed, & Sadek, 1997).
• Liquid Crystal Formation : Studies on the effect of lateral substitution on the stability of supramolecular liquid crystal phases induced by intermolecular hydrogen bonding have been conducted. The research indicates the compound's utility in creating complex liquid crystal structures with potential applications in display technologies and materials science (Naoum, Fahmi, & Almllal, 2010).
• Molecular and Crystal Structures : Investigations into the molecular and crystal structures of related piperidine derivatives have revealed insights into the influence of intramolecular and intermolecular hydrogen bonds on molecule conformation and packing, offering potential applications in crystal engineering and materials science (Kuleshova & Khrustalev, 2000).

Applications in Materials Science

• Hyperbranched Aromatic Polyamide Synthesis : Research on the thermal polymerization of derivatives similar to Methyl 4-(3-(pyridin-4-yloxy)piperidine-1-carbonyl)benzoate has led to the creation of hyperbranched aromatic polyamides with implications for high-performance materials used in various industrial applications (Yang, Jikei, & Kakimoto, 1999).

Mechanism of Action

Target of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Biochemical Pathways

Piperidine derivatives are known to influence a variety of biochemical pathways due to their wide presence in pharmaceuticals .

Result of Action

As a piperidine derivative, it’s likely to have diverse effects depending on the specific targets and pathways it interacts with .